Cas no 140630-39-3 (2-Propanol, 1-bromo-3-phenoxy-, (S)-)

• Product Name: 2-Propanol, 1-bromo-3-phenoxy-, (S)-
• CAS No: 140630-39-3
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 1295061
• Update Time: 2024-08-04

2-Propanol, 1-bromo-3-phenoxy-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-bromo-3-phenoxy-, (S)-
• 2-Propanol, 1-bromo-3-phenoxy-, (2S)-

• Inchi： 1S/C9H11BrO2/c10-6-8(11)7-12-9-4-2-1-3-5-9/h1-5,8,11H,6-7H2/t8-/m1/s1
• InChI Key： HWHIPBPKAGDPBM-MRVPVSSYSA-N
• SMILES： C(Br)[C@@H](O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 229.99423

Experimental Properties

• Density: 1.467±0.06 g/cm3(Predicted)
• Boiling Point: 329.7±27.0 °C(Predicted)
• PSA: 29.46
• pka: 13.00±0.20(Predicted)